Cas no 161419-61-0 (1H-Purine-2,6-dione, 3-butyl-3,7-dihydro-1-(phenylmethyl)-)

• Product Name: 1H-Purine-2,6-dione, 3-butyl-3,7-dihydro-1-(phenylmethyl)-
• CAS No: 161419-61-0
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 1341053
• PubChem ID: 19074260
• Update Time: 2025-04-20

1H-Purine-2,6-dione, 3-butyl-3,7-dihydro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 3-butyl-3,7-dihydro-1-(phenylmethyl)-
• 1-benzyl-3-butyl-7H-purine-2,6-dione
• 1-Benzyl-3-butyl-3,7-dihydro-1H-purine-2,6-dione
• XHLOBEVLJHFXCR-UHFFFAOYSA-N
• 161419-61-0
• DTXSID20597826
• 3-Butyl-1-(phenylmethyl)-3,7-dihydro-1H-purine-2,6-dione
• SCHEMBL3106585

• Inchi： 1S/C16H18N4O2/c1-2-3-9-19-14-13(17-11-18-14)15(21)20(16(19)22)10-12-7-5-4-6-8-12/h4-8,11H,2-3,9-10H2,1H3,(H,17,18)
• InChI Key： XHLOBEVLJHFXCR-UHFFFAOYSA-N
• SMILES： O=C1N(C(C2=C(N=CN2)N1CCCC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 298.14314
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• PSA: 69.3